Cas no 37413-99-3 (9β,11β-Epoxy-21dehydroxy Betamethasone)

• Product Name: 9β,11β-Epoxy-21dehydroxy Betamethasone
• CAS No: 37413-99-3
• MF: C₂₂H₂₈O₄
• MW: 356.455327033997
• CID: 296775
• PubChem ID: 11646120
• Update Time: 2025-04-19

9β,11β-Epoxy-21dehydroxy Betamethasone Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,9,11-epoxy-17-hydroxy-16-methyl-, (9b,11b,16b)-
• 9,11b-Epoxy-17-hydroxy-16b-methyl-9b-pregna-1,4-diene-3,20-dione
• 9β,11β-Epoxy-21dehydroxy Betamethasone
• 16β-methyl-9β,11β-epoxy-17α-hydroxy-1,4-pregnadiene-3,20-dione
• 9,11-Epoxy-16-methylpregna-1,4-dien-17-ol-3,20-dione
• (9beta)-9,11beta-Epoxy-16beta-methyl-17-hydroxypregna-1,4-diene-3,20-dione
• (4aS,4bS,5aS,6aS,7R,8S,9aS,9bS)-7-Acetyl-7-hydroxy-4a,6a,8-trimethyl-5a,6,6a,7,8,9,9a,9b,10,11-decahydrocyclopenta[1,2]phenanthro[4,4a-b]oxiren-2(4aH)-one
• SCHEMBL10497112
• 37413-99-3
• (1S,2S,10S,11S,13S,14R,15S,17S)-14-acetyl-14-hydroxy-2,13,15-trimethyl-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadeca-3,6-dien-5-one

• Inchi： 1S/C22H28O4/c1-12-9-17-16-6-5-14-10-15(24)7-8-19(14,3)22(16)18(26-22)11-20(17,4)21(12,25)13(2)23/h7-8,10,12,16-18,25H,5-6,9,11H2,1-4H3/t12-,16-,17-,18-,19-,20-,21-,22+/m0/s1
• InChI Key： JGIRPEXTUMTWKF-NDBOTOLBSA-N
• SMILES： O1[C@H]2C[C@]3(C)[C@@](C(C)=O)([C@@H](C)C[C@H]3[C@@H]3CCC4=CC(C=C[C@]4(C)[C@@]132)=O)O

Computed Properties

• Exact Mass: 356.19875937g/mol
• Monoisotopic Mass: 356.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 796
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 66.90000
• LogP: 2.99170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Iridoids and derivatives